Cas no 1267212-27-0 (3-(Ethanesulfonyl)methylbenzonitrile)

• Product Name: 3-(Ethanesulfonyl)methylbenzonitrile
• CAS No: 1267212-27-0
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 4566075
• Update Time: 2025-06-08

3-(Ethanesulfonyl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(Ethanesulfonyl)methyl]benzonitrile
• 3-(ethylsulfonylmethyl)benzonitrile
• 3-(Ethanesulfonyl)methylbenzonitrile

• Inchi： 1S/C10H11NO2S/c1-2-14(12,13)8-10-5-3-4-9(6-10)7-11/h3-6H,2,8H2,1H3
• InChI Key： VAOSJHQNSGVYRK-UHFFFAOYSA-N
• SMILES： S(CC)(CC1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 1.3
• Topological Polar Surface Area: 66.3

Additional information on 3-(Ethanesulfonyl)methylbenzonitrile

Introduction to 3-(Ethanesulfonyl)methylbenzonitrile (CAS No. 1267212-27-0)

3-(Ethanesulfonyl)methylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1267212-27-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a benzonitrile core substituted with an ethanesulfonyl methyl group, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development. The presence of both electron-withdrawing and electron-donating functionalities makes it a valuable intermediate for constructing more complex molecular architectures.

The structural motif of 3-(Ethanesulfonyl)methylbenzonitrile encompasses a benzene ring conjugated with a nitrile group at one position, while the other is functionalized with an ethanesulfonyl methyl moiety. This dual functionality imparts unique reactivity patterns, enabling diverse chemical transformations that are of great interest to medicinal chemists. The benzonitrile moiety, in particular, is well-known for its role as a precursor in the synthesis of various pharmacophores, including those found in antimicrobial and anticancer agents.

In recent years, the exploration of 3-(Ethanesulfonyl)methylbenzonitrile has been extended into the field of medicinal chemistry, where its derivatives have been investigated for their biological activity. The ethanesulfonyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic targets. For instance, modifications at the sulfonyl methyl position have been explored to enhance binding affinity to biological receptors or to improve metabolic stability.

One notable area of research involving 3-(Ethanesulfonyl)methylbenzonitrile is its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the 3-(Ethanesulfonyl)methylbenzonitrile scaffold into kinase inhibitor designs, researchers aim to develop molecules that can selectively modulate kinase activity. Preliminary studies have shown that certain derivatives exhibit promising inhibitory effects on target kinases while maintaining good selectivity profiles.

The chemical reactivity of 3-(Ethanesulfonyl)methylbenzonitrile also makes it an attractive candidate for material science applications. The benzonitrile group can participate in various reactions, including nucleophilic addition and cyclization processes, which are essential for constructing polymers and advanced materials. Additionally, the sulfonyl methyl group can serve as a site for polymerization or cross-linking reactions, leading to novel materials with tailored properties such as enhanced thermal stability or biodegradability.

From a synthetic chemistry perspective, 3-(Ethanesulfonyl)methylbenzonitrile offers a rich palette of reaction possibilities. It can undergo nucleophilic substitution at the sulfonyl methyl position, allowing for the introduction of diverse substituents that may influence biological activity. Furthermore, the nitrile group can be reduced to an amine or converted into other functional groups like carboxylic acids or esters through established chemical protocols. These transformations make it an indispensable tool in the synthetic chemist’s arsenal.

The pharmacological potential of 3-(Ethanesulfonyl)methylbenzonitrile derivatives has also been explored in the context of central nervous system (CNS) disorders. Research indicates that modifications around the benzonitrile core can modulate neurotransmitter receptor activity, which is relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases. The ethanesulfonyl group’s ability to engage with biological targets further enhances its utility in designing CNS-active compounds.

In conclusion,3-(Ethanesulfonyl)methylbenzonitrile (CAS No. 1267212-27-0) represents a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and material science. Its unique structural features and reactivity patterns make it a valuable scaffold for developing novel therapeutics and advanced materials. As ongoing research continues to uncover new applications for this compound,3-(Ethanesulfonyl)methylbenzonitrile is poised to remain at the forefront of scientific innovation.